Cas no 1370606-52-2 (2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid)

• Product Name: 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid
• CAS No: 1370606-52-2
• MF: C₁₃H₁₄O₇
• MW: 282.246064662933
• CID: 2112313
• Update Time: 2025-06-12

2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(di(methoxycarbonyl)methyl)-5-methoxybenzoic acid
• 2-(2-carboxy-4-methoxy-phenyl)-malonic acid dimethyl ester
• 2-(1,3-Dimethoxy-1,3-dioxopropan-2-yl)-5-methoxybenzoic acid
• LHNXDXKWKKEONS-UHFFFAOYSA-N
• 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid

• Inchi： 1S/C13H14O7/c1-18-7-4-5-8(9(6-7)11(14)15)10(12(16)19-2)13(17)20-3/h4-6,10H,1-3H3,(H,14,15)
• InChI Key： LHNXDXKWKKEONS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C=CC(=CC=1C(=O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Topological Polar Surface Area: 99.1

Additional information on 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid

Recent Advances in the Study of 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid (CAS: 1370606-52-2)

In recent years, the compound 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid (CAS: 1370606-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ester and benzoic acid functionalities, has been explored for its potential applications in drug development, particularly as a building block for more complex pharmacophores. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid via a multi-step reaction sequence involving esterification and carboxylation. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The study also explored its role as an intermediate in the synthesis of novel anti-inflammatory agents, demonstrating significant inhibitory effects on cyclooxygenase-2 (COX-2) in preclinical models.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as a scaffold for developing protease inhibitors. The study revealed that modifications at the methoxycarbonyl groups could enhance binding affinity to target enzymes, such as HIV-1 protease, while maintaining low cytotoxicity. These findings underscore the compound's utility in designing targeted therapies for viral infections.

Furthermore, a 2024 review article in Chemical Biology & Drug Design summarized the latest advancements in the application of 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid in cancer research. The review highlighted its incorporation into small-molecule inhibitors targeting oncogenic kinases, with promising results in vitro and in vivo. The compound's ability to modulate kinase activity without inducing significant off-target effects positions it as a valuable tool for precision medicine.

In conclusion, 2-(Di(methoxycarbonyl)methyl)-5-methoxybenzoic acid (CAS: 1370606-52-2) continues to be a focal point in chemical biology and pharmaceutical research. Its synthetic accessibility, structural flexibility, and diverse biological activities make it a compelling subject for future investigations. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.